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Compound of Interest

Compound Name: Carbon suboxide

Cat. No.: B1218188 Get Quote

Technical Support Center: Liquid Carbon
Suboxide
This guide provides essential safety protocols, troubleshooting advice, and frequently asked

questions for handling and storing liquid carbon suboxide (C₃O₂) in a research environment.

Given the highly reactive and hazardous nature of this compound, all personnel must review

this information thoroughly before commencing any experimental work.

Frequently Asked Questions (FAQs)
Q1: What is liquid carbon suboxide and what are its primary hazards?

A1: Liquid carbon suboxide is the condensed form of gaseous carbon suboxide
(O=C=C=C=O), a colorless, pungent, and toxic substance.[1][2] Its primary hazards include

high reactivity, toxicity, and a strong tendency to spontaneously polymerize.[2] It can react

violently with water and strong bases.[1] Inhalation can cause irritation to the skin, eyes, and

respiratory tract, and it is considered an asphyxiating gas.[1]

Q2: What are the critical physical properties of carbon suboxide I should be aware of?

A2: Key physical properties are summarized in the table below. Its low boiling point means it

will vaporize readily at room temperature, requiring cold storage to maintain its liquid state.
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Q3: What personal protective equipment (PPE) is mandatory when working with liquid carbon
suboxide?

A3: A comprehensive PPE ensemble is required to mitigate the risks associated with carbon
suboxide. This includes, at a minimum:

Respiratory Protection: A full-face, positive-pressure self-contained breathing apparatus

(SCBA) or a supplied-air respirator is essential due to its toxicity and risk of asphyxiation.[1]

Eye and Face Protection: A full-face shield and chemical splash goggles.

Skin Protection: A fully encapsulating, chemical-resistant suit. If a fully encapsulating suit is

not available, a hooded chemical splash suit with outer chemical-resistant boots and gloves

is the minimum requirement.

Gloves: Inner and outer chemical-resistant gloves (e.g., butyl rubber or a suitable laminate).

Q4: How should liquid carbon suboxide be stored to prevent polymerization?

A4: While specific long-term storage data is limited, based on its properties, liquid carbon
suboxide should be stored in a dedicated, well-ventilated, and dark location at temperatures

below its boiling point of 6.8 °C, ideally at or below -78 °C.[3] Storage containers should be

made of compatible materials and equipped with a pressure-relief valve to prevent pressure

buildup from vaporization.
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Issue Possible Cause(s) Troubleshooting Steps

Unexpected Polymerization

(Discoloration to

yellow/red/black)

1. Elevated temperature.[2] 2.

Exposure to light. 3. Presence

of impurities or catalysts.

1. Immediately cool the

container in an ice bath or with

dry ice. 2. If the reaction is

vigorous, evacuate the area

and follow emergency

procedures. 3. For minor

polymerization, the material

may need to be disposed of

following hazardous waste

protocols.

Pressure Buildup in Storage

Container

1. Storage temperature is too

high, causing vaporization. 2.

Blockage of pressure relief

valve.

1. Check the storage

temperature and ensure it is

maintained at or below the

recommended level. 2. If the

pressure relief valve is

suspected to be blocked, do

not attempt to open it. Contact

your institution's safety officer

and follow emergency

protocols.

Container Material

Degradation

1. Incompatible storage

material.

1. Immediately transfer the

liquid carbon suboxide to a

compatible container (e.g.,

borosilicate glass or stainless

steel, pending further

compatibility studies) in a

controlled environment such

as a fume hood, wearing full

PPE. 2. Dispose of the

compromised container as

hazardous waste.

Strong, Pungent Odor

Detected

1. A leak in the storage

container or experimental

setup.

1. Immediately evacuate the

area. 2. If it is safe to do so

without significant exposure,
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ensure the fume hood sash is

closed. 3. Follow your

institution's emergency

procedures for a hazardous

gas leak. Do not re-enter the

area until it has been cleared

by safety personnel.

Data Presentation
Table 1: Physical and Chemical Properties of Carbon Suboxide

Property Value

Chemical Formula C₃O₂

Molar Mass 68.031 g·mol⁻¹[2]

Appearance Colorless gas or liquid[1][2]

Odor Strong, pungent[2]

Melting Point -111.3 °C[2]

Boiling Point 6.8 °C[2]

Density (liquid) 1.114 g/cm³[2]

Solubility in Water Reacts[2]

Solubility in Organic Solvents
Soluble in 1,4-dioxane, ether, xylene, CS₂,

tetrahydrofuran[2]

Experimental Protocols
Protocol 1: General Handling of Liquid Carbon Suboxide

Preparation:

Ensure a calibrated gas detector for carbon suboxide or a general toxic gas detector is

operational in the laboratory.
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Work must be conducted in a certified chemical fume hood with a tested face velocity.

Prepare a dewar of dry ice or a cooling bath set to a temperature below 0 °C.

Have appropriate quenching and neutralization agents readily available (e.g., a solution of

a weak base like sodium bicarbonate for controlled neutralization).

Procedure:

Don all required PPE before handling the primary container.

Carefully transfer the required amount of liquid carbon suboxide to a pre-chilled reaction

vessel within the fume hood.

Keep the primary container sealed and in the cold bath when not in use.

Conduct all experimental manipulations at or below the boiling point of carbon suboxide
to minimize vaporization.

Waste Disposal:

All waste materials, including contaminated equipment and unused carbon suboxide,

must be treated as hazardous waste.

Slowly add any residual liquid carbon suboxide to a stirred, cooled solution of a weak

base for neutralization before collection by hazardous waste personnel.

Protocol 2: Emergency Response to a Spill

Immediate Actions:

If a spill occurs, immediately alert all personnel in the vicinity and evacuate the laboratory.

If safe to do so, close the fume hood sash.

Activate the nearest fire alarm to initiate a building-wide evacuation and alert emergency

services.

Decontamination (if exposed):
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If there is any skin or eye contact, proceed immediately to an emergency shower or

eyewash station and flush for at least 15 minutes.

Remove all contaminated clothing while showering.

Seek immediate medical attention.

Area Re-entry:

Do not re-enter the laboratory until it has been tested and cleared by trained emergency

response or environmental health and safety personnel.

Visualizations
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Caption: A high-level workflow for the safe handling of liquid carbon suboxide.
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Caption: A decision-making diagram for troubleshooting common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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